Cas no 1216188-02-1 (1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine
• CAS No: 1216188-02-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 4563384
• PubChem ID: 61676553
• Update Time: 2025-10-29

1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopentylamine
• 1-(1-METHYL-1H-PYRAZOL-4-YL)CYCLOPENTAN-1-AMINE
• 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine

• Inchi： 1S/C9H15N3/c1-12-7-8(6-11-12)9(10)4-2-3-5-9/h6-7H,2-5,10H2,1H3
• InChI Key： HAZJLGBOZZAVTA-UHFFFAOYSA-N
• SMILES： C1(C2=CN(C)N=C2)(N)CCCC1

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine (CAS No. 1216188-02-1)

The compound 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine (CAS No. 1216188-02-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentylamine core linked to a 1-methyl-1H-pyrazole moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for heterocyclic amines like 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine has surged due to their role in developing novel therapeutics. This compound aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build larger, more complex drugs. Its pyrazole ring is a common pharmacophore in FDA-approved drugs, highlighting its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1216188-02-1 is often explored for its structure-activity relationship (SAR) potential. Chemists leverage its amine functionality to create derivatives with enhanced pharmacokinetic properties. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges like poor bioavailability in drug candidates.

Environmental and sustainability concerns have further driven interest in 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine. Its synthesis can be optimized using green chemistry principles, such as catalytic methods or solvent-free reactions, reducing waste and energy consumption. This aligns with the pharmaceutical industry’s shift toward sustainable manufacturing practices.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1216188-02-1, ensuring purity and consistency for research applications. The compound’s logP and pKa values are frequently studied to predict its behavior in biological systems, a key consideration for ADME (absorption, distribution, metabolism, excretion) profiling.

In agrochemical research, 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine is investigated for its potential as a pesticide intermediate. Its structural features may contribute to the development of eco-friendly crop protection agents, addressing global food security challenges. The pyrazole ring, in particular, is known for its herbicidal and insecticidal activities.

For researchers sourcing this compound, quality standards such as ≥98% purity are essential to ensure reproducible results. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to verify its specifications. Storage recommendations typically include cool, dry conditions to maintain stability.

The future of 1-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-amine lies in its adaptability to emerging technologies like AI-driven drug discovery. Computational models can predict its interactions with biological targets, accelerating the identification of new therapeutic candidates. This synergy between experimental and in silico methods underscores its enduring value in scientific innovation.